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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for high-throughput screening (HTS) assays
to identify and characterize quinolinone derivatives targeting two key enzyme classes
implicated in cancer: histone demethylases (HDMs) and mutant isocitrate dehydrogenase 1
(mIDH1).

Part 1: Screening of 8-Hydroxyquinoline Derivatives
as JMJD2 Histone Demethylase Inhibitors

The Jumonji domain-containing 2 (JMJDZ2) family of histone demethylases, which includes
JMJIDZ2E, are epigenetic regulators often dysregulated in cancer. Members of the JIMJD2 family
have been shown to activate signaling pathways such as HIF-1a and Wnt/3-catenin, promoting
tumor growth and survival.[1][2][3][4][5] High-throughput screening of 8-hydroxyquinoline
derivatives has identified potent inhibitors of these enzymes.[6][7]

Experimental Workflow for IMID2E Inhibitor Screening
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The following diagram outlines the workflow for identifying and validating 8-hydroxyquinoline
inhibitors of IMJD2E.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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